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Compound of Interest

Compound Name: rU Phosphoramidite-15N2

Cat. No.: B12371875 Get Quote

Welcome to our technical support center. This resource provides troubleshooting guides and

frequently asked questions (FAQs) to help researchers, scientists, and drug development

professionals improve the resolution of their ¹⁵N Heteronuclear Single Quantum Coherence

(HSQC) spectra for large RNA molecules.

Troubleshooting Guide
Poor resolution in ¹⁵N HSQC spectra of large RNA is a common challenge. This guide provides

a systematic approach to diagnosing and resolving the issue.

Initial Troubleshooting Workflow
If you are observing broad and/or overlapping peaks in your ¹⁵N HSQC spectrum, follow this

workflow to identify and address the potential causes.
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Initial Troubleshooting Workflow for Poor Resolution in Large RNA ¹⁵N HSQC

Start: Broad and/or
Overlapping Peaks

Assess Sample Quality
(Purity, Homogeneity, Aggregation)

Optimize Buffer Conditions
(pH, Salt, Additives)

If sample quality is good

Vary Acquisition Temperature

If buffer is optimal

Implement Isotope Labeling Strategies
(e.g., Deuteration)

If temperature optimization is insufficient

Employ Advanced Pulse Sequences
(e.g., TROSY)

Utilize Non-Uniform Sampling (NUS)

End: Improved Resolution
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Principle of TROSY
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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